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Compound of Interest

Compound Name: Naphthol Green B

Cat. No.: B15552161 Get Quote

For researchers, scientists, and drug development professionals engaged in histological and

immunohistochemical analyses, the selection of an appropriate counterstain is paramount for

achieving clear visualization and differentiation of tissue components. Naphthol Green B is a

nitroso dye commonly used for staining collagen.[1][2] However, various experimental needs

may necessitate alternatives with different properties, such as enhanced photostability, different

target specificity, or a more vibrant color. This guide provides an objective comparison of three

primary alternatives to Naphthol Green B: Fast Green FCF, Light Green SF Yellowish, and

Methyl Green.

Comparative Data of Green Counterstains
The choice of a green counterstain is dictated by the specific requirements of the experiment,

including the target structure to be visualized and the desired longevity of the stain. The

following table summarizes the key characteristics of Naphthol Green B and its common

alternatives.
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Feature
Naphthol
Green B

Fast Green
FCF

Light Green SF
Yellowish

Methyl Green

C.I. Number 10020[3][4] 42053[3][5] 42095[6][7] 42585

Chemical Class
Nitroso dye, iron

complex[1][2]

Triarylmethane

dye[1][5]

Triarylmethane

dye[7][8]

Triarylmethane

dye

Primary Target Collagen[9][10]

Collagen,

Cytoplasm,

Proteins[1][5]

Collagen,

Cytoplasm[9][11]

Cell Nuclei

(DNA)[9][12]

Color Green[1][4]

Bright, brilliant

turquoise

green[1][5]

Green[6][11]
Green to Blue-

Green[9]

Absorption Max

(λmax)
~714 nm[2][3][9] ~625 nm[3][5] ~630 nm[6][7][9] ~633 nm[9]

Key Advantage
Generally stable

staining[1]

More brilliant and

less prone to

fading than Light

Green SF[6][13]

[14]

Vibrant green

staining of

collagen[13]

Excellent nuclear

contrast for

IHC[9]

Key

Disadvantage

Less commonly

used in some

standard

protocols[13]

Can be less

specific than

nuclear stains

Prone to fading

over time[6][8]

[13]

Staining can be

removed by

alcohol during

dehydration[12]

Primary Use

Collagen staining

in trichrome

methods[1][2]

Masson's

trichrome,

general protein

stain[1][5]

Masson's

trichrome,

Papanicolaou

stains[8][13][15]

Counterstain for

Immunohistoche

mistry (IHC)[9]

[16]

Logical Selection of a Green Counterstain
The selection of an appropriate green counterstain is contingent on the primary staining target

and the experimental context, such as routine histology versus immunohistochemistry.
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Start: Identify Staining Goal

What is the primary target?

Collagen / Cytoplasm
(e.g., Trichrome)

  Connective Tissue

Cell Nuclei
(e.g., IHC Counterstain)

  Nuclear Detail

Is long-term photostability critical? Use Methyl Green

Use Fast Green FCF

Yes

Use Light Green SF Yellowish
(Vibrant but may fade)

No

Use Naphthol Green B
(Stable alternative)

Alternative
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Tissue Preparation

Staining

Mounting

1. Deparaffinize and Rehydrate
Tissue Sections to Water

2. Perform Primary Staining
(e.g., Hematoxylin)

3. Rinse Thoroughly

4. Apply Green Counterstain
(5-10 min)

5. Rinse Briefly in Water
or Acetic Acid Solution

6. Dehydrate Quickly
(Ascending Alcohols)

7. Clear in Xylene

8. Mount with Resinous Medium

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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